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Compound of Interest

Compound Name: 3-Bromo-1-benzofuran

Cat. No.: B1268599

Essential Safety and Handling Guide for 3-
Bromo-1-benzofuran

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 3-Bromo-1-benzofuran in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure personal safety and
environmental protection.

Chemical Identifier:

Name: 3-Bromo-1-benzofuran

CAS Number: 59214-70-9

Molecular Formula: CsHsBroO

Molecular Weight: 197.03 g/mol [1][2]

Hazard Summary: 3-Bromo-1-benzofuran is a hazardous chemical that requires careful
handling. It is harmful if swallowed, in contact with skin, or inhaled.[1] It is also known to cause
skin irritation and serious eye irritation.[1]

Personal Protective Equipment (PPE)
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Strict adherence to the following PPE guidelines is mandatory to prevent exposure.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles that
meet OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield
is recommended when there is

a significant risk of splashing.

To protect against splashes
that can cause serious eye

damage.

Hand Protection

Chemical-resistant gloves such
as nitrile, neoprene, or butyl
rubber. Inspect gloves for any
signs of degradation or

punctures before use.

To prevent skin contact, which
can cause irritation and
absorption of the harmful

substance.[3]

Body Protection

A standard laboratory coat is
required. For larger quantities
or situations with a high risk of
splashing, a chemical-resistant

apron or suit is advised.

To protect the skin from
accidental contact and to
prevent contamination of

personal clothing.[3]

Respiratory Protection

All handling of 3-Bromo-1-
benzofuran should be
conducted in a well-ventilated
area, preferably within a
certified chemical fume hood. If
a fume hood is not available or
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

iS necessary.

To prevent the inhalation of
harmful vapors or dust which
may cause respiratory

irritation.[4]

Foot Protection

Closed-toe shoes are

mandatory in the laboratory.

To protect against spills.[4]
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Operational Plan: Step-by-Step Handling Protocol

A systematic approach is critical for the safe handling of 3-Bromo-1-benzofuran.
e Preparation:
o Ensure the chemical fume hood is certified and functioning correctly.
o Clear the workspace of all non-essential items.
o Locate the nearest eyewash station and safety shower and confirm they are accessible.
o Have all necessary PPE donned correctly before handling the chemical.
» Weighing and Transfer:
o Perform all weighing and transfer operations within the fume hood to minimize exposure.
o Use a disposable weighing boat to avoid contamination of laboratory balances.
o Handle the compound gently to prevent the generation of airborne dust or aerosols.
« Dissolution (if applicable):

o If preparing a solution, slowly add the 3-Bromo-1-benzofuran to the solvent to avoid
splashing.

o Keep the container covered as much as possible during the dissolution process.

e Post-Handling:

[¢]

Thoroughly clean the work area after use.

[¢]

Decontaminate any reusable equipment with an appropriate solvent.

o

Carefully remove and dispose of contaminated gloves and other disposable PPE in the
designated hazardous waste container.

o

Wash hands thoroughly with soap and water after handling is complete.
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Disposal Plan

Proper disposal of 3-Bromo-1-benzofuran and its contaminated materials is crucial to prevent
environmental contamination and ensure laboratory safety.

o Waste Segregation:

o Halogenated Waste: 3-Bromo-1-benzofuran is a halogenated organic compound. All
waste containing this chemical must be collected in a designated "Halogenated Organic
Waste" container.[5]

o Avoid Mixing: Never mix halogenated waste with non-halogenated organic solvents, as
disposal methods differ.[5] Do not mix with incompatible materials such as acids, bases, or
strong oxidizing agents.[5]

e Waste Collection:

o Solid Waste: Collect any solid 3-Bromo-1-benzofuran waste in a clearly labeled, sealed,
and chemically compatible hazardous waste container. The label must include the full
chemical name and associated hazards.

o Liquid Waste: Collect solutions containing 3-Bromo-1-benzofuran in a designated,
sealed, and properly labeled hazardous waste container.

o Contaminated Materials: All disposable items that have come into contact with 3-Bromo-
1-benzofuran, such as gloves, weighing boats, and pipette tips, must be disposed of in
the designated solid hazardous waste container.

e Spill Management:

o

In the event of a spill, evacuate the immediate area.

o

Wear appropriate PPE, including respiratory protection.

[¢]

Contain the spill using an inert absorbent material like vermiculite or sand.

Collect the contaminated absorbent material into a sealed, labeled container for

[¢]

hazardous waste disposal.[5][6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1268599?utm_src=pdf-body
https://www.benchchem.com/product/b1268599?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_bromo_7_chloro_1_benzothiophene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_bromo_7_chloro_1_benzothiophene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_bromo_7_chloro_1_benzothiophene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1268599?utm_src=pdf-body
https://www.benchchem.com/product/b1268599?utm_src=pdf-body
https://www.benchchem.com/product/b1268599?utm_src=pdf-body
https://www.benchchem.com/product/b1268599?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_bromo_7_chloro_1_benzothiophene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_3_Bromopyridin_2_yl_ethanone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Quantitative Data

Property Value

Molecular Weight 197.03 g/mol [1][2]

Melting Point 35 °C[2]

Boiling Point 110 °C[2]

Density 1.608+0.06 g/cm3 (Predicted)[2]
Appearance White solid or yellow liquid/solid[2]

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of 3-Bromo-1-benzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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